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Compound of Interest

Compound Name: 4-tert-Butylaniline

Cat. No.: B146146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, reactivity, and safety information for 4-tert-Butylaniline (CAS 769-92-6).

The information is intended to support researchers, scientists, and professionals in drug

development in their understanding and utilization of this compound.

Chemical and Physical Properties
4-tert-Butylaniline is an organic compound classified as an aniline, which is an aromatic

amine. It is characterized by a tert-butyl group attached to the para position of the aniline ring.

[1] This substitution gives the molecule its unique steric and electronic properties.[1] Typically, it

appears as a colorless to pale yellow or clear orange-red to brownish liquid.[2][3] It has a

characteristic amine odor.[2] While it is moderately soluble in water, it shows greater solubility

in organic solvents like ethanol and ether.[2]
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Property Value Source(s)

CAS Number 769-92-6 [4]

Molecular Formula C₁₀H₁₅N [4]

Molecular Weight 149.23 g/mol [5]

Appearance

Colorless to pale yellow liquid;

clear orange-red to brownish

liquid

[2][3]

Odor Characteristic amine odor [2]

Physical Properties
Property Value Source(s)

Melting Point 15-16 °C [6]

Boiling Point 90-93 °C at 3 mmHg [6]

Density 0.937 g/mL at 25 °C [6]

Flash Point 102 °C (closed cup) [6]

Refractive Index (n20/D) 1.538 [6]

Solubility

Moderately soluble in water;

more soluble in ethanol and

ether

[2]

Spectral Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.scbt.com/p/4-tert-butylaniline-769-92-6
https://www.scbt.com/p/4-tert-butylaniline-769-92-6
https://pubchem.ncbi.nlm.nih.gov/compound/4-Tert-Butylaniline
https://www.chemicalbook.com/synthesis/4-tert-butylaniline.htm
https://m.chemicalbook.com/SpectrumEN_769-92-6_1HNMR.htm
https://www.chemicalbook.com/synthesis/4-tert-butylaniline.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/209864
https://www.sigmaaldrich.com/US/en/product/aldrich/209864
https://www.sigmaaldrich.com/US/en/product/aldrich/209864
https://www.sigmaaldrich.com/US/en/product/aldrich/209864
https://www.sigmaaldrich.com/US/en/product/aldrich/209864
https://www.chemicalbook.com/synthesis/4-tert-butylaniline.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Type Key Information Source(s)

¹H NMR Spectral data available. [3][5]

¹³C NMR Spectral data available. [5][7]

IR Spectroscopy Spectral data available. [8][9]

Mass Spectrometry

The molecular ion peak is

observed. Fragmentation

patterns are key for

identification.

[10][11]

Synthesis of 4-tert-Butylaniline
Several synthetic routes to 4-tert-Butylaniline have been reported. A common and high-

yielding method involves the reduction of the corresponding nitroaryl compound.

Experimental Protocol: Reduction of 4-tert-
Butylnitrobenzene
This protocol is a general representation of a common synthesis method.

Objective: To synthesize 4-tert-Butylaniline by the reduction of 4-tert-butylnitrobenzene.

Materials:

4-tert-Butylnitrobenzene

Catalyst (e.g., CPIP - a proprietary catalyst, though others like Pd/C could be used)

Ethanol

Hydrogen gas source

Standard laboratory glassware for inert atmosphere reactions

Filtration apparatus
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Rotary evaporator

Procedure:

In a reaction vessel suitable for hydrogenation, dissolve the nitroaryl compound (e.g., 4.06

mmol of 4-tert-butylnitrobenzene) in ethanol (20 ml).[2]

Add the catalyst (e.g., 50 mg of CPIP) to the solution.[2]

Stir the mixture under a hydrogen atmosphere for approximately 6 hours.[2]

Monitor the progress of the reaction using Thin Layer Chromatography (TLC).[2]

Upon completion of the reaction, recover the catalyst by filtration.[2]

Isolate the 4-tert-Butylaniline by distilling off the ethanol. The isolated yield for this specific

procedure is reported to be 99%.[2]

Purification: The crude product can be further purified by vacuum distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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